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Compound of Interest

Compound Name: Tyrphostin AG1296

Cat. No.: B1664676 Get Quote

Essential Safety and Handling Guide for Tyrphostin
AG1296
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Tyrphostin AG1296, a potent inhibitor of the

platelet-derived growth factor receptor (PDGFR).

This guide provides critical safety and logistical information to ensure the proper handling and

disposal of Tyrphostin AG1296 in a laboratory setting. Adherence to these procedures is

essential to mitigate risks of exposure and ensure a safe research environment.

Physicochemical and Storage Information
Proper storage is crucial to maintain the integrity and stability of Tyrphostin AG1296. Below is

a summary of its key properties and recommended storage conditions.
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Property Value

Molecular Formula C₁₆H₁₄N₂O₂[1]

Molecular Weight 266.29 g/mol [1][2]

Appearance Off-white to yellow solid[2]

Solubility
DMSO: ≥6.65 mg/mLEthanol: ≥2.8 mg/mL (with

sonication)Water: Insoluble[3]

Storage (Powder) -20°C for up to 3 years[1][2]

Storage (In Solvent) -80°C for up to 1 year-20°C for up to 1 month[1]

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Hygroscopic nature of DMSO can affect solubility; use fresh DMSO.

Personal Protective Equipment (PPE) for Handling
Tyrphostin AG1296
Given that Tyrphostin AG1296 is classified as a toxic substance and a moderate to severe

skin and eye irritant, the use of appropriate personal protective equipment is mandatory.

Handling should only be conducted by personnel trained in the management of potent

pharmaceutical ingredients.
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PPE Category Minimum Requirement Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles that can

cause severe eye irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).Impermeable

lab coat or gown with long

sleeves and closed cuffs.Full-

length pants and closed-toe

shoes.

Prevents skin contact which

can lead to irritation. Nitrile and

neoprene gloves offer good

resistance to a range of

chemicals.

Respiratory Protection

For handling powder outside of

a containment unit (e.g., fume

hood), a NIOSH-approved N95

or higher particulate respirator

is required.

Minimizes the risk of inhaling

the powdered compound,

which can be toxic.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is critical for safety and compliance. The

following workflow outlines the key steps.
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Workflow for Handling and Disposal of Tyrphostin AG1296

Preparation

Handling

Disposal

Don Appropriate PPE

Prepare Workspace in Ventilated Area

Weighing (in containment)

Proceed to handling

Dissolving in Solvent

Solid Waste (Contaminated PPE, etc.)

Generate contaminated items

Liquid Waste (Unused Solutions)

After experiment

Segregate into Labeled, Sealed Waste Containers

Arrange for Chemical Waste Pickup

Click to download full resolution via product page

A step-by-step workflow for the safe handling and disposal of Tyrphostin AG1296.
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Step-by-Step Disposal Guidance
Segregation: Do not mix Tyrphostin AG1296 waste with other waste streams. It should be

collected in a dedicated, clearly labeled, and sealed container for cytotoxic/chemical waste.

Solid Waste: All contaminated solid materials, including gloves, disposable lab coats, and

weighing papers, must be placed in a designated hazardous waste container.

Liquid Waste: Unused or waste solutions of Tyrphostin AG1296 should be collected in a

sealed, labeled container. Do not dispose of liquid waste down the drain.

Decontamination: Decontaminate work surfaces with a suitable laboratory detergent and

rinse thoroughly.

Waste Pickup: Follow your institution's and local regulations for the disposal of hazardous

chemical waste. Contact your Environmental Health and Safety (EHS) department to

arrange for pickup.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

Exposure Response Plan
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Exposure Route Immediate Action Follow-up

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids.

Seek immediate medical

attention.

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

If irritation persists, seek

medical attention.

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen.

Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse

mouth with water.

Seek immediate medical

attention.

Spill Response Plan
The following diagram outlines the necessary steps to take in the event of a spill.
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Tyrphostin AG1296 Spill Response Plan

Alert others in the area

Don appropriate PPE (including respirator for powder)

Contain the spill with absorbent material

Carefully collect the material

Decontaminate the area

Dispose of all materials as hazardous waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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